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Compound of Interest

Compound Name: Rivenprost

Cat. No.: B157803 Get Quote

For immediate reference, researchers handling Rivenprost should adhere to stringent safety

protocols, including the use of appropriate personal protective equipment (PPE), and follow

precise operational and disposal plans. This guide provides essential, step-by-step procedures

to ensure laboratory safety and mitigate risks associated with this potent EP4 receptor agonist.

Rivenprost, a selective agonist for the prostaglandin E receptor EP4, requires careful handling

due to its pharmacological activity and potential health hazards. This document outlines the

necessary precautions, equipment, and procedures for its safe use in a laboratory setting,

targeting researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, all work with Rivenprost should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood. The following personal protective equipment

is mandatory:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn. Gloves

should be inspected before use and replaced immediately if contaminated or damaged.
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Body Protection: A laboratory coat or a disposable gown should be worn to prevent skin

contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator is required.

Operational Workflow for Handling Rivenprost
The following diagram outlines the standard operating procedure for the safe handling of

Rivenprost, from initial receipt to final disposal. Adherence to this workflow is critical for

maintaining a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b157803?utm_src=pdf-body
https://www.benchchem.com/product/b157803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling and Experimentation

Cleanup and Disposal

Receiving and Unpacking
Inspect for damage.

Verify product information.

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Prepare Workspace
Work within a certified
chemical fume hood.

Weighing and Aliquoting
Use appropriate analytical balance.

Handle with care to avoid spills.

Solution Preparation
Follow established protocols.

Use appropriate solvents.

Experimental Use
Adhere to the specific
experimental protocol.

Decontamination
Clean all work surfaces and equipment

with an appropriate solvent.

Waste Segregation
- Contaminated PPE
- Excess Rivenprost

- Contaminated labware

Waste Disposal
Dispose of all waste in accordance

with institutional and local regulations.

Doff PPE and Wash Hands
Follow proper doffing procedure.

Wash hands thoroughly.

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Rivenprost.
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Quantitative Safety Data
While specific occupational exposure limits for Rivenprost have not been established, the

following table summarizes key physical and chemical properties relevant to its safe handling.

Property Value

CAS Number 256382-08-8

Molecular Formula C₂₄H₃₄O₆S

Molecular Weight 450.59 g/mol

Appearance Solid powder

Storage Temperature -20°C

Disposal Plan
All waste materials contaminated with Rivenprost must be treated as hazardous chemical

waste.

Solid Waste: Contaminated gloves, disposable lab coats, and other solid materials should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions of Rivenprost and contaminated solvents should be

collected in a clearly labeled, sealed hazardous waste container. Do not dispose of

Rivenprost down the drain.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

By strictly adhering to these guidelines, researchers can safely handle Rivenprost while

minimizing the risk of exposure and ensuring a secure laboratory environment. It is imperative

that all personnel are trained on these procedures before working with this compound.

To cite this document: BenchChem. [Navigating the Safe Handling of Rivenprost: A
Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b157803#personal-protective-equipment-for-handling-
rivenprost]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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